![molecular formula C16H20O3 B6324329 cis-3-(4-Ethylbenzoyl)cyclohexane-1-carboxylic acid; 95% CAS No. 735269-77-9](/img/structure/B6324329.png)
cis-3-(4-Ethylbenzoyl)cyclohexane-1-carboxylic acid; 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“Cis-3-(4-Ethylbenzoyl)cyclohexane-1-carboxylic acid” is a chemical compound that is not chirally pure and contains a mixture of enantiomers . It has a CAS Number of 735269-77-9 and a molecular weight of 260.33 . The IUPAC name for this compound is (1R,3S)-3-(4-ethylbenzoyl)cyclohexane-1-carboxylic acid .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the linear formula C16H20O3 . The Inchi Code for this compound is 1S/C16H20O3/c1-2-11-6-8-12(9-7-11)15(17)13-4-3-5-14(10-13)16(18)19/h6-9,13-14H,2-5,10H2,1H3,(H,18,19)/t13-,14+/m0/s1 .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular weight (260.33), its linear formula (C16H20O3), and its IUPAC name ((1R,3S)-3-(4-ethylbenzoyl)cyclohexane-1-carboxylic acid) . Additional properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Synthesis and Structural Analysis : cis-3-(4-Ethylbenzoyl)cyclohexane-1-carboxylic acid is used in the synthesis of various compounds. For instance, it was utilized in the preparation of cyclohexane derivatives, highlighting the compound's role in organic synthesis and the study of mass spectra of these derivatives (Bekkum et al., 2010).
Compound Formation and Isomerization : This chemical is involved in reactions leading to the formation of complex structures, such as isoindolo[2,1-a]benzimidazol-10-one, indicating its utility in creating isomeric compounds (Sillanpää et al., 1995).
Analytical Chemistry Applications : It has been used in the development of methods for determining pyrethroid metabolites in human urine, demonstrating its role in analytical chemistry for biomonitoring and environmental studies (Arrebola et al., 1999).
Preparation of Enantiomers : The compound is also involved in the preparation of enantiomers, like dihydropyrimidin-4-one enantiomers, showcasing its importance in the study of chirality in chemical compounds (Szakonyi et al., 1998).
Steric Structure Analysis : It's utilized in the analysis of steric structures of partially saturated compounds, contributing to the understanding of molecular geometry and conformation in chemistry (Sohár et al., 1995).
Photolysis Studies : The chemical has been used in the study of photolysis of carbonyl azides, indicating its application in photochemistry research (Brown, 1964).
properties
IUPAC Name |
(1S,3R)-3-(4-ethylbenzoyl)cyclohexane-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20O3/c1-2-11-6-8-12(9-7-11)15(17)13-4-3-5-14(10-13)16(18)19/h6-9,13-14H,2-5,10H2,1H3,(H,18,19)/t13-,14+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IROKSHXOLAKGKE-KGLIPLIRSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)C2CCCC(C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC=C(C=C1)C(=O)[C@@H]2CCC[C@@H](C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.